Cas no 68936-43-6 (N-Acetyl Zonisamide)

• Product Name: N-Acetyl Zonisamide
• CAS No: 68936-43-6
• MF: C₁₀H₁₀N₂O₄S
• MW: 254.262401103973
• CID: 826584
• PubChem ID: 10467478
• Update Time: 2025-04-19

N-Acetyl Zonisamide Chemical and Physical Properties

Names and Identifiers

• N-Acetyl Zonisamide
• N-(1,2-benzoxazol-3-ylmethylsulfonyl)acetamide
• N-(1,2-benzoxazol-3-ylmethylsulonyl)acetamide
• W578C73W1Z
• DTXSID40440421
• 68936-43-6
• N-[(1,2-Benzisoxazol-3-ylmethyl)sulfonyl]-acetamide
• FT-0661403
• UNII-W578C73W1Z
• CHEBI:177478
• AKOS030240603
• Q27292321
• SCHEMBL15920419
• N-Acetyl-3-(sulfamoylmethyl)-1,2-benzisoxazole
• Acetamide, N-((1,2-benzisoxazol-3-ylmethyl)sulfonyl)-
• N-[(1,2-benzoxazol-3-yl)methanesulfonyl]acetamide
• Acetamide, N-[(1,2-benzisoxazol-3-ylmethyl)sulfonyl]-; 1,2-Benzisoxazole, acetamide deriv.; N-[(1,2-Benzisoxazol-3-ylmethyl)sulfonyl]acetamide; N-Acetyl-3-(sulfamoylmethyl)-1,2-benzisoxazole; N-Acetyl Zonisamide
• DB-231014
• N-[(1,2-benzoxazol-3-ylmethyl)sulfonyl]acetamide

• Inchi： 1S/C10H10N2O4S/c1-7(13)12-17(14,15)6-9-8-4-2-3-5-10(8)16-11-9/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： HXFUTAFSEXINIW-UHFFFAOYSA-N
• SMILES： S(CC1C2C=CC=CC=2ON=1)(NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 254.03600
• Monoisotopic Mass: 254.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Color/Form: White solid
• Density: 1.446
• Melting Point: 183-185°C
• PSA: 97.65000
• LogP: 2.26540

N-Acetyl Zonisamide Security Information

• Storage Condition：-20°C Freezer